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Compound of Interest

Compound Name: Gp100 (25-33), human TFA

Cat. No.: B8085429 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Gp100 (25-33), human TFA. The following

procedures are designed to ensure the safe handling, use, and disposal of this synthetic

peptide, which is supplied as a trifluoroacetic acid (TFA) salt.

Hazard Identification and Mitigation:

Gp100 (25-33), human TFA, is a synthetic peptide. The primary hazard associated with this

product is the presence of residual Trifluoroacetic acid (TFA), a strong corrosive acid.[1][2]

Direct contact with TFA can cause severe skin and eye burns, and inhalation of its vapors can

lead to respiratory tract irritation.[3][4][5] The peptide itself, like many fine chemical powders,

can be an irritant upon inhalation or contact.[6] Therefore, adherence to the following personal

protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to minimize exposure and ensure personal safety when handling

Gp100 (25-33), human TFA, particularly in its lyophilized powder form.[6]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

("Z87" marking) to protect

against dust particles and

splashes.[6]

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing,

such as during reconstitution

of larger quantities.[6]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

added protection. Gloves must

be changed immediately after

any contact with the product.

[1][6]

Body Protection Laboratory Coat

A standard, fully buttoned lab

coat is required to protect skin

and clothing.[6][7]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to prevent inhalation.

[6][8]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical for maintaining the integrity of the peptide and ensuring

a safe laboratory environment.

Engineering Controls:

Always handle Gp100 (25-33), human TFA inside a properly functioning chemical fume

hood to minimize inhalation of TFA vapors and peptide dust.[1]
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Handling Protocol:

Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Have all necessary equipment, including vortex, sonicator (if needed), and

waste containers, readily available.

Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves are

worn over the cuffs of the lab coat.[7]

Equilibration: Allow the vial of lyophilized peptide to equilibrate to room temperature before

opening to prevent condensation of moisture, which can affect peptide stability.

Reconstitution:

Carefully remove the cap of the vial.

Add the desired solvent slowly to the vial.

Securely cap the vial and mix gently by vortexing or sonicating in a water bath to aid

dissolution. Avoid excessive heating.[6]

Storage:

Lyophilized Peptide: For long-term storage, keep the peptide at -20°C or colder in a tightly

sealed container, protected from light.[6][9]

Peptide in Solution: It is not recommended to store peptides in solution for extended

periods. For best results, prepare single-use aliquots and store them frozen at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[6][10]

Disposal Plan
All waste containing Gp100 (25-33), human TFA must be treated as chemical waste and

disposed of in accordance with federal, state, and local environmental regulations.[11]

Waste Segregation and Disposal Protocol:

Solid Waste:
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Place all contaminated solid waste, such as empty vials, pipette tips, and gloves, into a

designated, clearly labeled, and sealed hazardous waste container.

If a spill of the lyophilized powder occurs, carefully sweep it up to avoid creating dust, and

place it in a sealed bag for disposal as chemical waste.[6]

Liquid Waste:

Collect all solutions containing the peptide in a designated, labeled, and sealed hazardous

waste container.

Do not pour peptide solutions down the drain.[1][8]

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EH&S) department.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Gp100
(25-33), human TFA.
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Caption: Workflow for safe handling of Gp100 (25-33), human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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